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Compound of Interest

Compound Name: 2,4-Dimethyl-3-pentanol

Cat. No.: B146734

An In-depth Technical Guide to the Safety Data Sheet of 2,4-Dimethyl-3-pentanol

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety profile of chemical reagents is paramount. This technical guide provides a
comprehensive overview of the safety data for 2,4-Dimethyl-3-pentanol (CAS No. 600-36-2),
also known as Diisopropylcarbinol. The information is compiled from various Safety Data
Sheets (SDSs) to ensure a complete and reliable reference.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 2,4-Dimethyl-3-
pentanol. These values are essential for safe handling, storage, and use in experimental
settings.
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Property Value Source
Molecular Formula C7H160 [1112]
Molecular Weight 116.20 g/mol [1][3]
Appearance Clear, colorless liquid [1]

Odor Not reported [1]

Boiling Point 138 to 140 °C (280.4 to 284 (I5]]

OF)

Melting/Freezing Point

-70 °C (-94 °F)

[1]

Flash Point

37 °C (98.6 °F) - closed cup

[1]14]

Specific Gravity / Density

0.829 to 0.832 g/cm? at 20-25
°C

[1]14][5]6]

Vapor Density

4.0

[1]

Solubility

Soluble in water (7000 mg/L at
25 °C) and alcohol.

[1]14]

Autoignition Temperature

48.89 °C (120 °F)

[1]

Hazard Identification and Classification

2,4-Dimethyl-3-pentanol is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are summarized below.
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Hazard Classification Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids Category 3
vapour.[3][7][8]
. H302: Harmful if swallowed.[3]

Acute Toxicity, Oral Category 4 7]

) o H315: Causes skin irritation.[3]
Skin Irritation Category 2

[7](8]

Serious Eye Damage/Eye

Category 1 / Category 2

Irritation

H318: Causes serious eye
damage. / H319: Causes

serious eye irritation.[3][7][8]

Specific Target Organ Toxicity
] Category 3
(Single Exposure)

H335: May cause respiratory
irritation.[3][7]

GHS Pictograms:

e Flame

e Corrosion

o Exclamation Mark

Signal Word: Danger or Warning[7][8]

NFPA Rating (estimated):[1]

e Health: 1

e Flammability: 3

e Instability: O

The following diagram illustrates the logical relationship of the GHS hazard classifications for

2,4-Dimethyl-3-pentanol.
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2,4-Dimethyl-3-pentanol

H226 H302 H318 H335

Heplth Hazards
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Physicalv Hazards

Flammable Liquid Acute Toxicity (Oral)
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STOT - Single Exposure

(Category 3)
Respiratory Irritation

Click to download full resolution via product page
GHS Hazard Classification for 2,4-Dimethyl-3-pentanol.

Toxicological Information

While comprehensive toxicological studies are not widely available, the existing data indicates
several health risks. The toxicological properties of this substance have not been fully
investigated.[1] It is known to be harmful if swallowed and causes skin and serious eye
irritation.[3][7][8] Inhalation may cause respiratory tract irritation.[1][3][7] Long-term exposure
studies in animals have suggested potential for optic nerve neuropathy and degenerative
changes in the brain, liver, and kidneys.[3][9]

Experimental Protocols

Detailed experimental protocols for the toxicological and physical hazard data are not typically
provided in standard Safety Data Sheets. The information presented is generally a summary of
results from studies conducted according to standardized guidelines, such as those from the
OECD (Organisation for Economic Co-operation and Development) or equivalent regulatory
bodies. For specific experimental details, researchers would need to consult the primary
scientific literature or toxicological databases that may have been referenced by the SDS
provider.

Handling, Storage, and Emergency Procedures

Proper handling and storage are crucial to minimize risks associated with 2,4-Dimethyl-3-
pentanol.
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Handling:

Use in a well-ventilated area or outdoors.[2][7]

o Wear appropriate personal protective equipment (PPE), including chemical safety goggles,
gloves, and protective clothing.[1][7]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][2][7]

e Ground and bond containers when transferring material to prevent static discharge.[1][2][7]

e Avoid contact with skin and eyes.[2]

e Do not eat, drink, or smoke when using this product.[2][7]

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][7]

» Keep away from incompatible substances and sources of ignition.[1]

» Store in a flammables-designated area.[1]

First-Aid Measures:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Get immediate medical attention.[1]

o Skin: Remove contaminated clothing and flush skin with plenty of water for at least 15
minutes. Seek medical attention if irritation occurs.[1][7]

 Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk
or water. Get immediate medical attention.[1]

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid.[1][2][7]

Fire-Fighting Measures:
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e Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.[1]

e Vapors may form an explosive mixture with air and can travel to a source of ignition and flash
back.[1]

o Wear a self-contained breathing apparatus (SCBA) and full protective gear.[1]

Accidental Release Measures: The following diagram outlines a general workflow for handling

a spill of 2,4-Dimethyl-3-pentanol.
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Evacuate Personnel
Ensure Area is Well-Ventilated

l

Remove All Ignition Sources

Don Appropriate PPE

Contain Spill with Inert Material
(e.g., sand, earth, vermiculite)

Collect Absorbed Material
into a Suitable, Closed Container

Dispose of Waste According to
Local and National Regulations

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page

General Workflow for Handling a Chemical Spill.
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Transport Information
e Proper Shipping Name: ALCOHOLS, N.O.S. (or may be classified under a more specific
entry depending on the regulations)[2][8]

o Transport Hazard Class: 3 (Flammable Liquid)[7]

o UN Number: Varies depending on the specific entry, but often falls under a general "alcohols,
n.o.s." category.

This guide is intended for informational purposes and should not replace a thorough review of
the complete Safety Data Sheet provided by the supplier. Always consult the original SDS for
the most current and detailed safety information before handling 2,4-Dimethyl-3-pentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 2. Page loading... [guidechem.com]

. 2,4-Dimethyl-3-pentanol | C7H160 | CID 11752 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4. 2,4-dimethyl-3-pentanol, 600-36-2 [thegoodscentscompany.com]

. 2,4-Dimethyl-3-pentanol | CAS#:600-36-2 | Chemsrc [chemsrc.com]
. 2,4-Dimethyl-3-pentanol | 600-36-2 [chemicalbook.com]

. echemi.com [echemi.com]

. tcichemicals.com [tcichemicals.com]

°
(] [e0] ~ (o)) (62} H w

. 2,4-Dimethyl-3-pentanol - Hazardous Agents | Haz-Map [haz-map.com]

« To cite this document: BenchChem. [2,4-Dimethyl-3-pentanol safety data sheet (SDS)].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146734#2-4-dimethyl-3-pentanol-safety-data-sheet-
sds]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.guidechem.com/msds/600-36-2.html
https://www.tcichemicals.com/BE/en/sds/D2387_EU_6N.pdf
https://www.echemi.com/sds/24-dimethyl-3-pentanol-pid_Rock4247.html
https://www.benchchem.com/product/b146734?utm_src=pdf-body
https://www.benchchem.com/product/b146734?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/32180.pdf
https://www.guidechem.com/msds/600-36-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethyl-3-pentanol
http://www.thegoodscentscompany.com/data/rw1164271.html
https://www.chemsrc.com/en/cas/600-36-2_1085290.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6136956.htm
https://www.echemi.com/sds/24-dimethyl-3-pentanol-pid_Rock4247.html
https://www.tcichemicals.com/BE/en/sds/D2387_EU_6N.pdf
https://haz-map.com/Agents/10375
https://www.benchchem.com/product/b146734#2-4-dimethyl-3-pentanol-safety-data-sheet-sds
https://www.benchchem.com/product/b146734#2-4-dimethyl-3-pentanol-safety-data-sheet-sds
https://www.benchchem.com/product/b146734#2-4-dimethyl-3-pentanol-safety-data-sheet-sds
https://www.benchchem.com/product/b146734#2-4-dimethyl-3-pentanol-safety-data-sheet-sds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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